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Compound of Interest

Compound Name: Ido1-IN-14

Cat. No.: B15145173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the early preclinical data available

for Ido1-IN-14, a potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1). The information is

based on publicly available data from chemical suppliers. Efforts to locate the primary research

publication for "Ido1-IN-14," also referred to as "compound 4a," did not yield a definitive

source. Consequently, the experimental protocols detailed herein are representative of

standard methodologies employed in the evaluation of IDO1 inhibitors and may not reflect the

exact procedures used for the generation of the Ido1-IN-14 data.

Core Data Presentation
The primary inhibitory activity of Ido1-IN-14 has been characterized in both enzymatic and

cellular assays. The key quantitative metrics are summarized below for direct comparison.
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Parameter Value Description

IC50 396.9 nM

The half maximal inhibitory

concentration against the IDO1

enzyme, indicating the potency

of the compound in a

biochemical assay.

EC50 3393 nM

The half maximal effective

concentration in a cellular

assay using HeLa cells,

reflecting the compound's

activity in a biological system.

Signaling Pathway and Experimental Workflow
To contextualize the action of Ido1-IN-14, the canonical IDO1 signaling pathway is illustrated

below, followed by a typical experimental workflow for the evaluation of an IDO1 inhibitor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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